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Compound of Interest

Compound Name: 2,4-Dimethylphenylacetic acid

Cat. No.: B1265842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
2,4-Dimethylphenylacetic acid is a substituted aromatic carboxylic acid with a molecular

structure that suggests potential for biological activity. While direct research on this specific

compound is limited, its structural similarity to other biologically active phenylacetic acid

derivatives points toward promising avenues for investigation, particularly in the fields of anti-

inflammatory and neuroprotective research. This technical guide provides a comprehensive

overview of the known properties of 2,4-Dimethylphenylacetic acid, a detailed potential

synthesis protocol, and outlines prospective research applications based on the activities of

structurally related molecules. The information presented herein is intended to serve as a

foundational resource for researchers and drug development professionals interested in

exploring the therapeutic potential of this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2,4-Dimethylphenylacetic acid and

its isomers is provided below. This data is crucial for the design of experimental protocols,

including solubility and dosage calculations.
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Property
2,4-
Dimethylpheny
lacetic Acid

2,5-
Dimethylpheny
lacetic Acid

3,4-
Dimethylpheny
lacetic Acid

α,4-
Dimethylpheny
lacetic acid

Molecular

Formula
C₁₀H₁₂O₂ C₁₀H₁₂O₂[1][2] C₁₀H₁₂O₂[3] C₁₀H₁₂O₂[4]

Molecular Weight 164.20 g/mol
164.20 g/mol [1]

[2]
164.20 g/mol [3] 164.20 g/mol [4]

CAS Number Not available 13612-34-5[1][2] 17283-16-8[3] 938-94-3[4]

Melting Point Not available 128-130 °C Not available 37-42 °C[4]

Boiling Point Not available
293.4±9.0 °C at

760 mmHg
Not available Not available

InChIKey Not available
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Potential Synthesis Protocol: Modified Willgerodt-
Kindler Reaction
While a specific, detailed protocol for the synthesis of 2,4-Dimethylphenylacetic acid is not

readily available in the literature, a plausible route can be adapted from established methods

for synthesizing related phenylacetic acids, such as the Willgerodt-Kindler reaction.[5][6][7][8]

[9] This reaction transforms an aryl ketone into a carboxylic acid with the same number of

carbon atoms.

Materials and Reagents
2',4'-Dimethylacetophenone

Sulfur

Morpholine
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Sodium Hydroxide (NaOH)

Hydrochloric Acid (HCl)

Ethanol

Diethyl ether

Anhydrous Magnesium Sulfate (MgSO₄)

Experimental Procedure
Thioamide Formation: In a round-bottom flask equipped with a reflux condenser, combine

2',4'-dimethylacetophenone (1 equivalent), sulfur (2.5 equivalents), and morpholine (3

equivalents). Heat the mixture to reflux for 4-6 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Hydrolysis: After cooling the reaction mixture, add a 20% aqueous solution of sodium

hydroxide (NaOH). Heat the mixture to reflux for 8-12 hours to hydrolyze the intermediate

thioamide.

Work-up and Purification: Cool the reaction mixture to room temperature and acidify with

concentrated hydrochloric acid (HCl) to a pH of approximately 2. This will precipitate the

crude 2,4-Dimethylphenylacetic acid. Filter the crude product and wash with cold water.

For further purification, the crude acid can be dissolved in diethyl ether, washed with brine,

dried over anhydrous magnesium sulfate (MgSO₄), and the solvent evaporated.

Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed to

obtain the final product.

Synthesis of 2,4-Dimethylphenylacetic Acid

2',4'-Dimethylacetophenone Sulfur, Morpholine
(Reflux)

Reacts with
Intermediate Thioamide

Forms
NaOH (aq)

(Reflux)

Reacts with
Hydrolysis

Induces
Acidification (HCl)

Followed by
2,4-Dimethylphenylacetic Acid

Yields
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Proposed synthesis workflow for 2,4-Dimethylphenylacetic acid.

Potential Research Applications
Based on the biological activities of structurally similar phenylacetic acid derivatives, the

following are potential research applications for 2,4-Dimethylphenylacetic acid. It is important

to note that these are hypothetical and require experimental validation.

Anti-Inflammatory Activity
Many phenylacetic acid derivatives are known non-steroidal anti-inflammatory drugs (NSAIDs).

For instance, diclofenac is a widely used NSAID.[10] The anti-inflammatory effects of these

compounds are often attributed to the inhibition of cyclooxygenase (COX) enzymes, which are

key in the inflammatory cascade.

Hypothesized Mechanism of Action: 2,4-Dimethylphenylacetic acid may act as a COX

inhibitor, reducing the production of prostaglandins and thereby mitigating inflammation.

Suggested In Vitro Experiments:

COX Inhibition Assay: To determine the IC₅₀ values of 2,4-Dimethylphenylacetic acid
against COX-1 and COX-2 enzymes.

Lipopolysaccharide (LPS)-induced Pro-inflammatory Cytokine Production in Macrophages:

To measure the effect of the compound on the production of TNF-α, IL-6, and IL-1β in a

cellular model of inflammation.

Suggested In Vivo Experiments:

Carrageenan-induced Paw Edema in Rodents: A standard model to assess acute anti-

inflammatory activity.

Adjuvant-induced Arthritis in Rodents: A model for chronic inflammatory conditions.
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Hypothesized Anti-Inflammatory Mechanism

Inflammatory Stimuli
(e.g., LPS)

Arachidonic Acid

Leads to release of

COX-1 / COX-2

Metabolized by

Prostaglandins

Produces

Inflammation

Mediates

2,4-Dimethylphenylacetic Acid

Inhibits

Click to download full resolution via product page

Hypothesized anti-inflammatory signaling pathway.

Neuroprotective Effects
Several studies have highlighted the neuroprotective potential of phenolic acids and

phenylacetic acid derivatives.[11][12][13] These effects are often linked to their antioxidant

properties and their ability to modulate signaling pathways involved in neuronal survival.

Hypothesized Mechanism of Action: 2,4-Dimethylphenylacetic acid may exert

neuroprotective effects by scavenging reactive oxygen species (ROS) and/or modulating

neuroinflammatory pathways in the central nervous system.
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Suggested In Vitro Experiments:

Oxidative Stress Models: Assessing the compound's ability to protect neuronal cell lines

(e.g., SH-SY5Y) from hydrogen peroxide or glutamate-induced toxicity.

Microglia Activation Assay: Investigating the effect of the compound on the production of

inflammatory mediators by activated microglia.

Suggested In Vivo Experiments:

Models of Cerebral Ischemia: Evaluating the compound's ability to reduce infarct volume in a

rodent model of stroke (e.g., middle cerebral artery occlusion).

Models of Neurodegenerative Disease: Assessing the compound's therapeutic potential in

models of Parkinson's or Alzheimer's disease.

Conclusion
While direct experimental data on 2,4-Dimethylphenylacetic acid is currently lacking, its

chemical structure provides a strong rationale for investigating its potential as a novel

therapeutic agent. The proposed synthesis protocol offers a viable route for obtaining the

compound for research purposes. The outlined potential applications in anti-inflammatory and

neuroprotective research, based on the activities of related phenylacetic acid derivatives,

represent promising starting points for future studies. Further investigation into the biological

activities and mechanisms of action of 2,4-Dimethylphenylacetic acid is warranted to fully

elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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